Cas no 1261888-95-2 (3-Bromo-5-(4-ethoxycarbonylphenyl)phenol)

3-Bromo-5-(4-ethoxycarbonylphenyl)phenol is a brominated phenolic compound featuring an ethoxycarbonylphenyl substituent, offering versatility in synthetic organic chemistry applications. Its distinct structure, combining a phenol group with a para-substituted aromatic ester, makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The bromine moiety enhances reactivity for further functionalization, while the ethoxycarbonyl group provides a handle for derivatization or cross-coupling reactions. This compound is particularly useful in Suzuki-Miyaura and other palladium-catalyzed couplings, enabling the construction of complex molecular architectures. High purity and well-defined reactivity ensure consistent performance in research and industrial settings.

3-Bromo-5-(4-ethoxycarbonylphenyl)phenol structure

1261888-95-2 structure

Product Name:3-Bromo-5-(4-ethoxycarbonylphenyl)phenol

CAS No:1261888-95-2

MF:C₁₅H₁₃BrO₃

MW:321.165923833847

MDL:MFCD18316138

CID:2761449

PubChem ID:53221861

Update Time:2025-06-23

3-Bromo-5-(4-ethoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 1261888-95-2
- MFCD18316138
- DTXSID30686457
- 3-Bromo-5-(4-ethoxycarbonylphenyl)phenol, 95%
- 3-BROMO-5-(4-ETHOXYCARBONYLPHENYL)PHENOL
- Ethyl 3'-bromo-5'-hydroxy[1,1'-biphenyl]-4-carboxylate
- 3-Bromo-5-(4-ethoxycarbonylphenyl)phenol
- MDL： MFCD18316138
- Inchi： 1S/C15H13BrO3/c1-2-19-15(18)11-5-3-10(4-6-11)12-7-13(16)9-14(17)8-12/h3-9,17H,2H2,1H3
- InChI Key： QTIZMPBLIVGCKB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)C1C=CC(C(=O)OCC)=CC=1)O

Computed Properties

Exact Mass: 320.00481Da
Monoisotopic Mass: 320.00481Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 46.5Å²

3-Bromo-5-(4-ethoxycarbonylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322344-5 g	3-Bromo-5-(4-ethoxycarbonylphenyl)phenol, 95%; .	1261888-95-2	95%	5g	€1159.00	2023-04-26
abcr	AB322344-5g	3-Bromo-5-(4-ethoxycarbonylphenyl)phenol, 95%; .	1261888-95-2	95%	5g	€1159.00	2025-04-21